Cas no 21731-56-6 (4-methanesulfonyl-2-nitroaniline)

4-methanesulfonyl-2-nitroaniline Properties

Names and Identifiers

• 4-(Methylsulfonyl)-2-nitroaniline
• 4-methylsulfonyl-2-nitroaniline
• Benzenamine,4-(methylsulfonyl)-2-nitro-
• 1-Amino-4-methylsulphonyl-2-nitrobenzene
• 2-nitro-4-methylsulphonylaniline
• 4-Mesyl-2-nitroaniline
• 4-methanesulfonyl-2-nitro-aniline
• 4-Methansulfonyl-2-nitro-anilin
• 4-methylsulphonyl-2-nitroaniline
• F0865-0001
• 4-Amino-3-nitrophenyl methyl sulfone
• Benzenamine, 4-(methylsulfonyl)-2-nitro-
• 4-methanesulfonyl-2-nitroaniline
• 4-(methylsulphonyl)-2-nitroaniline
• 4-(methylsulfonyl)-2-nitrophenylamine
• PubChem22982
• 2-Nitroaniline-4-methylsulfone
• Jsp004419
• Jsp004420
• 4-methylsulfonyl-2-nitro-aniline
• NDZFWKZHVAUUTN-UHFFFAOYSA-N
• 4-methylsulfonyl-2-nitrophenylamine
• 21731-56-6
• EINECS 244-550-1
• AC-2714
• 4-methanesulfonyl-2-nitro-phenylamine
• MFCD00718367
• PS-5967
• NS00026952
• AE-641/00784032
• SY002643
• AKOS002313034
• 4-(methylsulfonyl)-2-nitrobenzenamine;4-(Methylsulfonyl)-2-nitroaniline
• J-014259
• WAA73156
• A24526
• DTXSID2066727
• FT-0649920
• SCHEMBL913390
• 1-amino-4-methylsulfonyl-2-nitrobenzene
• STK874294
• +Expand

• MDL： MFCD00718367
• InChIKey： NDZFWKZHVAUUTN-UHFFFAOYSA-N
• Inchi： 1S/C7H8N2O4S/c1-14(12,13)5-2-3-6(8)7(4-5)9(10)11/h2-4H,8H2,1H3
• SMILES： S(C([H])([H])[H])(C1C([H])=C([H])C(=C(C=1[H])[N+](=O)[O-])N([H])[H])(=O)=O

Computed Properties

• Exact Mass: 216.02000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 216.02
• Heavy Atom Count: 14
• Complexity: 316
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 114

Experimental Properties

• LogP: 2.76570
• PSA: 114.36000
• Refractive Index: 1.601
• Boiling Point: 463.3℃ at 760 mmHg
• Melting Point: 201-203 ºC
• Vapor Pressure: No data available
• Flash Point: 234℃
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• Color/Form: No data avaiable
• Density: 1.487±0.06 g/cm3 (20 ºC 760 Torr),

4-methanesulfonyl-2-nitroaniline Security Information

• Safety Instruction： H302 (100%) H312 (100%) H315 (100%)
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Store at 4 ° C, -4 ° C is better
• Signal Word：Warning

4-methanesulfonyl-2-nitroaniline Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds